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Compound of Interest

Compound Name: 5-Fluoroorotic acid monohydrate

Cat. No.: B013571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Fluoroorotic Acid (5-FOA) is a fluorinated derivative of the pyrimidine precursor orotic acid.[1]

As a pivotal tool in molecular genetics, particularly in yeast, its monohydrate form is extensively

utilized for the counter-selection of cells expressing the URA3 gene.[1][2][3] This guide

provides an in-depth overview of the core properties, mechanism of action, and experimental

applications of 5-Fluoroorotic acid monohydrate, tailored for researchers and professionals

in drug development.

Core Properties
5-Fluoroorotic acid monohydrate is a white to off-white or light yellow crystalline powder.[4]

[5][6] Its fundamental properties are summarized below, providing a critical resource for

experimental design and execution.
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Property Value References

Chemical Formula C₅H₃FN₂O₄ · H₂O [4][5][6][7]

Molecular Weight 192.1 g/mol [4][5][6][7]

CAS Number 220141-70-8 (monohydrate) [1][4][7]

Melting Point Approximately 258 °C [4][6]

Purity ≥98% [2][6]

Appearance Off-white to light yellow powder [4][6]

Solubility
Solvent Solubility Notes References

Water Slightly soluble

Readily solubilized

with heat; withstands

boiling.

[4][6]

DMSO Very soluble
High concentrations

can be toxic to cells.
[4][6]

NH₄OH/H₂O (1:1) 50 mg/mL - [4][6]

Ethanol Slightly soluble - [4][6]

Methanol Slightly soluble - [4][6]

Stability and Storage
5-Fluoroorotic acid monohydrate exhibits notable stability, particularly to heat, which

facilitates its use in sterile media preparation.[4] For optimal long-term use, the following

storage conditions are recommended:
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Form
Storage
Temperature

Stability Notes References

Lyophilized

Powder

Room

Temperature or

4°C

Stable - [4][6]

Reconstituted

Solution
4°C (short-term) -

Protect from

light.
[4][6]

Aliquots
-20°C (long-

term)

Stable for at

least 6 months
- [4][6]

Mechanism of Action: The URA3 Counter-Selection
System
The utility of 5-FOA is rooted in its conditional toxicity, which is dependent on the presence of a

functional pyrimidine biosynthesis pathway, specifically the enzyme Orotidine-5'-phosphate

(OMP) decarboxylase, encoded by the URA3 gene in Saccharomyces cerevisiae.[2][5]

In wild-type yeast cells possessing a functional URA3 gene (URA3⁺), 5-FOA is converted into

the toxic compound 5-fluorouracil (5-FU).[1][2] 5-FU is a potent antimetabolite that disrupts

both DNA and RNA synthesis, leading to cell death.[8] Conversely, yeast strains with a mutated

or absent URA3 gene (ura3⁻) are unable to metabolize 5-FOA and can therefore grow in its

presence, provided the medium is supplemented with uracil.[7]

This dual-selection capability—positive selection for URA3⁺ cells in uracil-deficient media and

negative selection against them in 5-FOA-containing media—makes it an invaluable marker in

yeast genetics.[2]
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Caption: Metabolic pathway of 5-FOA and its intersection with pyrimidine biosynthesis.

Experimental Protocols and Applications
5-FOA is a cornerstone of several key molecular biology techniques, primarily in yeast but also

adapted for other organisms like E. coli.[9][10]

Preparation of 5-FOA-Containing Media
A standard protocol for preparing selective media involves the addition of 5-FOA to a final

concentration of 1 g/L.[11]

Materials:

5-Fluoroorotic acid monohydrate powder

Sterile, deionized water

Yeast synthetic complete medium components (including uracil)
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Agar (for plates)

DMSO (optional, for stock solution)

Method 1: Direct Addition to Media

Prepare 1 liter of yeast synthetic complete medium, including all necessary supplements and

uracil.

Autoclave the medium.

Allow the medium to cool to approximately 55-60°C.

Add 1 gram of 5-FOA powder directly to the cooled medium. Stir until completely dissolved.

Pour into sterile petri dishes.

Method 2: Using a DMSO Stock Solution

Prepare a 100x stock solution by dissolving 100 mg of 5-FOA in 1 mL of DMSO.[11]

Prepare and autoclave 1 liter of yeast synthetic complete medium with uracil.

Cool the medium to 55-60°C.

Add 10 mL of the 100x 5-FOA stock solution to the medium.[11]

Mix thoroughly and pour plates.

Plasmid Shuffling
Plasmid shuffling is a technique used to study the function of essential genes.[9] It allows for

the introduction of mutated versions of a gene on one plasmid while simultaneously selecting

for the loss of another plasmid carrying the wild-type version of the gene.[9]
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Caption: Experimental workflow for plasmid shuffling using 5-FOA.

Detailed Protocol for Plasmid Shuffling:

Starting Strain: Begin with a yeast strain where the essential gene of interest is deleted from

the chromosome but is present on a plasmid carrying the URA3 selectable marker.
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Transformation: Introduce a second plasmid into this strain. This plasmid should carry a

different selectable marker (e.g., LEU2) and the mutated version of the essential gene.

Growth: Grow the transformed yeast cells in a medium that selects for the presence of both

plasmids (in this example, a medium lacking both uracil and leucine).

Counter-Selection: Plate the yeast cells onto a medium containing 5-FOA and leucine. This

will select against cells that retain the URA3 plasmid.

Analysis: The colonies that grow on the 5-FOA plates have lost the original URA3 plasmid

and now rely on the mutated gene from the second plasmid for survival. These colonies can

then be analyzed to determine the effect of the mutation.[9]

Applications in Drug Development
The 5-FOA/URA3 system is not only a tool for basic research but also has applications in drug

development:

Antifungal Drug Screening: The pyrimidine biosynthesis pathway is a target for some

antifungal drugs. The 5-FOA selection system can be used to study the mechanisms of

resistance to these drugs.

Target Validation: In organisms where the URA3 homolog is essential, 5-FOA can be used to

validate this pathway as a potential drug target.

High-Throughput Screening: The clear life-or-death readout of the 5-FOA system makes it

amenable to high-throughput screening assays designed to identify compounds that interfere

with pyrimidine metabolism.

Conclusion
5-Fluoroorotic acid monohydrate is an indispensable reagent in molecular biology and

genetics. Its well-understood mechanism of action, coupled with its stability and ease of use,

ensures its continued prominence in research and its potential for application in the

development of novel therapeutics. This guide provides the foundational knowledge required

for the effective and safe implementation of 5-FOA in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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